Cas no 1599434-55-5 (Desmethyl Prucalopride)

• Product Name: Desmethyl Prucalopride
• CAS No: 1599434-55-5
• MF: C₁₇H₂₄ClN₃O₃
• MW: 353.84376335144
• CID: 4557592
• Update Time: 2025-10-29

Desmethyl Prucalopride Chemical and Physical Properties

Names and Identifiers

• Prucalopride Impurity C
• Prucalopride intermediate Impurity 3-6
• Prucalopride Impurity 4/4-amino-5-chloro-N-(1-(3-hydroxypropyl)piperidin-4-yl)-2,3-dihydrobenzofuran-7-carboxamide
• Desmethyl Prucalopride
• Procarbilide intermediate 3 impurity 6

• Inchi： 1S/C17H24ClN3O3/c18-14-10-13(16-12(15(14)19)4-9-24-16)17(23)20-11-2-6-21(7-3-11)5-1-8-22/h10-11,22H,1-9,19H2,(H,20,23)
• InChI Key： WGPKFPITTNLUMI-UHFFFAOYSA-N
• SMILES： O1C2=C(C(NC3CCN(CCCO)CC3)=O)C=C(Cl)C(N)=C2CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on Desmethyl Prucalopride

Desmethyl Prucalopride (CAS No. 1599434-55-5): An Emerging Compound in Gastrointestinal Disorders

Desmethyl Prucalopride (CAS No. 1599434-55-5) is a metabolite of Prucalopride, a selective serotonin 5-HT₄ receptor agonist widely used in the treatment of chronic idiopathic constipation (CIC) and other gastrointestinal motility disorders. This compound has garnered significant attention in recent years due to its potential therapeutic benefits and unique pharmacological properties.

Prucalopride itself is a well-established drug that enhances gastrointestinal motility by stimulating the 5-HT₄ receptors, which are primarily located in the enteric nervous system. The mechanism of action involves increasing the release of acetylcholine, thereby promoting peristalsis and improving bowel movements. However, the role of its metabolites, such as Desmethyl Prucalopride, in the overall efficacy and safety profile of the drug is an area of ongoing research.

Desmethyl Prucalopride has been identified as a major metabolite of Prucalopride in human plasma. Studies have shown that it retains significant activity at the 5-HT₄ receptor, suggesting that it may contribute to the therapeutic effects of Prucalopride. This finding has important implications for understanding the pharmacokinetics and pharmacodynamics of Prucalopride-based treatments.

In a recent study published in the Journal of Pharmacology and Experimental Therapeutics, researchers investigated the pharmacological properties of Desmethyl Prucalopride. The study found that this metabolite exhibits a similar affinity for the 5-HT₄ receptor as its parent compound, but with a slightly different pharmacokinetic profile. This difference may influence the duration and intensity of its effects, potentially offering new insights into optimizing treatment regimens for patients with CIC.

The safety profile of Desmethyl Prucalopride is also an important consideration. Preclinical studies have indicated that it is generally well-tolerated, with no significant adverse effects observed at therapeutic concentrations. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In addition to its role as a metabolite, Desmethyl Prucalopride has shown promise as a potential therapeutic agent in its own right. Early-stage research suggests that it may have applications beyond CIC, including in the treatment of other gastrointestinal disorders such as irritable bowel syndrome (IBS) and gastroparesis. These findings highlight the need for continued investigation into the broader therapeutic potential of this compound.

The development of novel treatments for gastrointestinal disorders remains a critical area of focus in pharmaceutical research. The discovery and characterization of compounds like Desmethyl Prucalopride contribute to our understanding of how existing drugs work and may lead to the development of new, more effective therapies. As research progresses, it is likely that we will see more detailed studies on the mechanisms of action, pharmacokinetics, and clinical applications of this promising compound.

In conclusion, Desmethyl Prucalopride (CAS No. 1599434-55-5) represents an important area of study within the field of gastroenterology. Its potential as both a metabolite contributing to the efficacy of Prucalopride-based treatments and as a standalone therapeutic agent warrants further exploration. As our understanding deepens, it is hoped that this compound will play a significant role in improving patient outcomes and advancing the treatment landscape for gastrointestinal disorders.